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Compound of Interest

Compound Name: (R)-AMG-193

Cat. No.: B15623886

Get Quote

This document provides crucial safety and logistical information for the proper disposal of (R)-
AMG-193, a research compound. The following procedures are designed to ensure the safety

of laboratory personnel and to maintain compliance with environmental regulations. This

guidance is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for (R)-AMG-193 is presented below. These properties

are essential for understanding the compound's behavior and for making informed decisions

regarding its handling and disposal.
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Property Value Reference

Molecular Formula C₂₂H₁₉F₃N₄O₃
AbMole BioScience Safety

Data Sheet[1]

Molecular Weight 444.41 g/mol
AbMole BioScience Safety

Data Sheet[1]

CAS Number 2790567-82-5
Selleck Chemicals[2],

MedchemExpress[3]

Appearance Solid MedchemExpress

Solubility

DMSO: 89 mg/mL (200.26

mM) Ethanol: 30 mg/mL (67.5

mM) Water: Insoluble

Selleck Chemicals[2]

Disposal Protocol: A Step-by-Step Approach
While the Safety Data Sheet (SDS) for (R)-AMG-193 indicates that it is not classified as a

hazardous substance, it is imperative to handle its disposal with the caution accorded to all

laboratory chemical waste.[1] Adherence to local, state, and federal regulations is mandatory.

1. Waste Identification and Segregation:

Treat all unwanted (R)-AMG-193, including pure compound, contaminated solutions, and

any materials used for spill cleanup, as chemical waste.[4][5]

Do not mix (R)-AMG-193 waste with other waste streams unless compatibility has been

confirmed by a qualified professional. Incompatible wastes can lead to dangerous reactions.

[6][7]

Given its insolubility in water, avoid disposing of (R)-AMG-193 down the drain.[2][4]

2. Containerization:

Use a dedicated, properly labeled, and leak-proof container for the collection of (R)-AMG-
193 waste.[4][5][8] The container must be compatible with the chemical. The original

container is often a suitable choice.[4]
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The container must be kept securely closed except when adding waste.[5][6]

3. Labeling:

Clearly label the waste container with "Hazardous Waste" (or as required by your institution's

policy), the full chemical name "(R)-AMG-193," and the approximate quantity.[5][9] Avoid

using chemical formulas or abbreviations.[5]

4. Storage:

Store the waste container in a designated and secure area, away from general laboratory

traffic.

Ensure the storage area is well-ventilated.

Store in secondary containment to prevent the spread of material in case of a leak.[5][8]

5. Disposal Request and Documentation:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup.[9][10]

Maintain a detailed record of the amount of (R)-AMG-193 disposed of and the date of

disposal.

6. Decontamination of Empty Containers:

Empty containers that held (R)-AMG-193 should be triple-rinsed with a suitable solvent (such

as ethanol or another appropriate organic solvent) before disposal as regular trash.[4][5]

The rinsate from this cleaning process must be collected and disposed of as chemical waste.

[5][6]

All labels on the empty container must be defaced or removed before it is discarded.[4][6]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of (R)-AMG-193.
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Empty Container Decontamination
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Caption: Logical workflow for the proper disposal of (R)-AMG-193.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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